molecular formula C17H18ClNO3 B8452753 2-{4-[(4-Chloroanilino)methyl]phenoxy}-2-methylpropanoic acid CAS No. 58336-61-1

2-{4-[(4-Chloroanilino)methyl]phenoxy}-2-methylpropanoic acid

Cat. No.: B8452753
CAS No.: 58336-61-1
M. Wt: 319.8 g/mol
InChI Key: ZCCDFDBNRCYYSY-UHFFFAOYSA-N
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Description

2-{4-[(4-Chloroanilino)methyl]phenoxy}-2-methylpropanoic acid is a useful research compound. Its molecular formula is C17H18ClNO3 and its molecular weight is 319.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

58336-61-1

Molecular Formula

C17H18ClNO3

Molecular Weight

319.8 g/mol

IUPAC Name

2-[4-[(4-chloroanilino)methyl]phenoxy]-2-methylpropanoic acid

InChI

InChI=1S/C17H18ClNO3/c1-17(2,16(20)21)22-15-9-3-12(4-10-15)11-19-14-7-5-13(18)6-8-14/h3-10,19H,11H2,1-2H3,(H,20,21)

InChI Key

ZCCDFDBNRCYYSY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)O)OC1=CC=C(C=C1)CNC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6.14 g of ethyl 2-[4-(4-chloroanilinomethyl)phenoxy]-2-methylpropionate, 130 ml of 95% ethanol and 52 ml of 1 N aqueous solution of sodium hydroxide is stirred at 70° C. for 50 minutes. After concentrating the reaction mixture under reduced pressure, the residue is dissolved in water and the solution is washed with ether five times. To the aqueous solution is added 55 ml of 1 N hydrochloric acid with cooling, and the precipitated crystals are extracted twice with ether. The extract is washed with water twice, then dried over magnesium sulfate and thereafter the solvent is distilled off to give 5.6 g of 2-[4-(4-chloroanilinomethyl)phenoxy]-2-methylpropionic acid, colorless crystals, mp 155° to 158° C.
Name
ethyl 2-[4-(4-chloroanilinomethyl)phenoxy]-2-methylpropionate
Quantity
6.14 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One

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